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Compound of Interest

Compound Name: Bromotriphenylethylene

Cat. No.: B167469 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Bromotriphenylethylene, a halogenated organic compound. The following procedures are

based on established best practices for handling hazardous chemical waste and are intended

for researchers, scientists, and drug development professionals. Due to the limited specific

toxicological data available for Bromotriphenylethylene, a cautious approach is mandatory.

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, it is crucial to handle

Bromotriphenylethylene with appropriate safety measures. The toxicological properties of this

substance have not been fully investigated[1]. Therefore, treat it as a potentially hazardous

material.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: If handling the solid form where dust may be generated, use a

NIOSH-approved respirator.

Engineering Controls:
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All handling of Bromotriphenylethylene should be conducted in a well-ventilated chemical

fume hood.

An eyewash station and safety shower must be readily accessible[1].

Hazard Profile and Data
While a comprehensive hazard profile for Bromotriphenylethylene is not fully established, its

classification as a brominated organic compound necessitates its treatment as hazardous

waste. Halogenated organic wastes are typically incinerated at regulated hazardous waste

facilities[2].

Physical and Chemical Properties:

Property Value

Chemical Name Bromotriphenylethylene

Synonyms Stilbene, Alpha'-Bromo-Alpha-Phenyl-

Molecular Formula C20H15Br

Molecular Weight 335.24 g/mol

Form Powder to crystal

Melting Point 115-117 °C

Storage

Store in a cool, dry, well-ventilated area away

from incompatible substances in a tightly closed

container.

Source:[1][3]

Step-by-Step Disposal Protocol
The disposal of Bromotriphenylethylene and materials contaminated with it must be handled

as hazardous waste. Under no circumstances should this chemical be disposed of down the

drain or in regular trash[4][5][6].
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Step 1: Waste Identification and Segregation
Identify Waste Streams: Determine all waste containing Bromotriphenylethylene. This

includes:

Unused or expired pure chemical.

Solutions containing the compound.

Contaminated labware (e.g., pipette tips, weighing paper, gloves, glassware).

Spill cleanup materials.

Segregate as Halogenated Organic Waste: Bromotriphenylethylene is a brominated

organic compound and must be segregated from non-halogenated waste[2][7]. Keeping

halogenated and non-halogenated waste streams separate is crucial for proper disposal and

can reduce disposal costs[7][8].

Do not mix with incompatible wastes such as acids, bases, or strong oxidizing agents[6].

Step 2: Waste Collection and Containment
Solid Waste:

Collect pure Bromotriphenylethylene waste and contaminated solids (e.g., gloves,

weighing paper) in a dedicated, clearly labeled, and sealable container[1][9].

The container must be in good condition, with no leaks or cracks[10].

Liquid Waste:

Collect solutions containing Bromotriphenylethylene in a dedicated, leak-proof, and

sealable waste container, preferably plastic or another compatible material[6][11].

Ensure the container is kept closed except when adding waste[8][10].

Spill Cleanup:
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For small spills, sweep or vacuum up the material, avoiding dust generation, and place it

into a suitable disposal container[1].

All materials used for spill cleanup must be managed as hazardous waste[10][12].

Step 3: Labeling and Storage
Labeling:

Affix a fully completed hazardous waste label to all waste containers as soon as the first

drop of waste is added[10][13].

The label must include:

The words "Hazardous Waste"[7].

The full chemical name: "Bromotriphenylethylene"[13].

An indication of the hazards (e.g., "Toxic," "Irritant").

The composition and approximate concentration of the waste.

Storage:

Store waste containers in a designated Satellite Accumulation Area (SAA) at or near the

point of generation[11].

Ensure the storage area is a cool, dry, and well-ventilated space[1].

Use secondary containment (e.g., a larger tub or bucket) to contain any potential leaks or

spills[10][12].

Step 4: Professional Disposal
Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor to schedule a pickup[11][12].

Provide Information: Furnish the disposal service with all available information regarding the

waste, including the Safety Data Sheet (SDS) if available and the chemical composition.
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Primary Disposal Method: The standard and required method of disposal for halogenated

organic compounds is high-temperature incineration at a licensed hazardous waste facility[2]

[14].

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of

Bromotriphenylethylene waste.
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Caption: Decision workflow for the safe disposal of Bromotriphenylethylene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b167469?utm_src=pdf-body-img
https://www.benchchem.com/product/b167469?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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